5-Ethyl-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 5-ethyl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C10H11NO/c1-2-7-3-4-9-8(5-7)6-10(12)11-9/h3-5H,2,6H2,1H3,(H,11,12)
• InChI Key: PFZOPWMHTMNDMV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)NC(=O)C2
• Molecular Formula: C10H11NO
• DSSTOX Substance ID: DTXSID60436220
• Molecular Weight: 161.20 g/mol
• CAS RN: 150560-61-5

Description

5-Ethyl-1,3-dihydro-2H-indol-2-one is a heterocyclic aromatic compound. It has a molecular weight of 161.2. The IUPAC name for this compound is 5-ethyl-1,3-dihydro-2H-indol-2-one.

Molecular Structure Analysis

The molecular formula of 5-Ethyl-1,3-dihydro-2H-indol-2-one is C10H11NO. The InChI code for this compound is 1S/C10H11NO/c1-2-7-3-4-9-8(5-7)6-10(12)11-9/h3-6,11-12H,2H2,1H3.

Scientific Research Applications

Application in Anti-Inflammatory Drugs

• Scientific Field: Medicinal Chemistry.
• Summary of Application: 5-Ethyl-1,3-dihydro-2H-indol-2-one derivatives have been used in the design and synthesis of new drugs with COX-2 inhibitory activities. These compounds have potential applications in the treatment of inflammation-related diseases.
• Methods of Application: The derivatives were synthesized via the Knoevenagel condensation reaction. Their cytotoxicity, in vitro anti-inflammatory ability, and in vitro COX-2 inhibitory activity were evaluated.
• Results: Compounds 4a, 4e, 4i-4j, and 9d exhibited weak cytotoxicity and different degrees of inhibition against NO production in LPS-stimulated RAW 264.7 cells. Compounds 4e, 9h, and 9i showed good COX-2 inhibitory activities.

Application in Antiviral Drugs

• Scientific Field: Pharmaceutical Sciences.
• Summary of Application: Indole derivatives, including 5-Ethyl-1,3-dihydro-2H-indol-2-one, have shown potential as antiviral agents.
• Methods of Application: Various indole derivatives were synthesized and tested for their antiviral activity against a broad range of RNA and DNA viruses.
• Results: Certain indole derivatives showed potent antiviral activity with IC50 values ranging from 0.4 to 2.1 µg/mL against Coxsackie B4 virus.

Application in Antitubercular Drugs

• Scientific Field: Medicinal Chemistry.
• Summary of Application: 1,3-dihydro-2H-indol-2-ones derivatives, including 5-Ethyl-1,3-dihydro-2H-indol-2-one, have been reported to exhibit antitubercular activity.
• Methods of Application: The specific methods of application or experimental procedures were not detailed in the source.
• Results: The specific results or outcomes obtained were not detailed in the source.

Application in Anticancer Drugs

• Scientific Field: Medicinal Chemistry.
• Summary of Application: Indole derivatives, including 5-Ethyl-1,3-dihydro-2H-indol-2-one, have shown potential as anticancer agents.
• Methods of Application: Various indole derivatives were synthesized and tested for their anticancer activity.
• Results: Certain indole derivatives showed potent anticancer activity.

Application in Anti-HIV Drugs

• Scientific Field: Pharmaceutical Sciences.
• Summary of Application: Indole derivatives, including 5-Ethyl-1,3-dihydro-2H-indol-2-one, have shown potential as anti-HIV agents.
• Methods of Application: Various indole derivatives were synthesized and tested for their anti-HIV activity.
• Results: Certain indole derivatives showed potent anti-HIV activity.

Application in Antidiabetic Drugs

• Scientific Field: Medicinal Chemistry.
• Summary of Application: 1,3-dihydro-2H-indol-2-ones derivatives, including 5-Ethyl-1,3-dihydro-2H-indol-2-one, have been reported to exhibit antidiabetic activity.
• Methods of Application: The specific methods of application or experimental procedures were not detailed in the source.
• Results: The specific results or outcomes obtained were not detailed in the source.

Application in Antioxidant Drugs

• Scientific Field: Medicinal Chemistry.
• Summary of Application: Indole derivatives, including 5-Ethyl-1,3-dihydro-2H-indol-2-one, have shown potential as antioxidant agents.
• Methods of Application: Various indole derivatives were synthesized and tested for their antioxidant activity.
• Results: Certain indole derivatives showed potent antioxidant activity.

Application in Kinase Inhibitory Drugs

• Scientific Field: Pharmaceutical Sciences.
• Summary of Application: Indole derivatives, including 5-Ethyl-1,3-dihydro-2H-indol-2-one, have shown potential as kinase inhibitory agents.
• Methods of Application: Various indole derivatives were synthesized and tested for their kinase inhibitory activity.
• Results: Certain indole derivatives showed potent kinase inhibitory activity.

Application in Neuroprotective Drugs

• Scientific Field: Medicinal Chemistry.
• Summary of Application: 1,3-dihydro-2H-indol-2-ones derivatives, including 5-Ethyl-1,3-dihydro-2H-indol-2-one, have been reported to exhibit neuroprotective activity.
• Methods of Application: The specific methods of application or experimental procedures were not detailed in the source.
• Results: The specific results or outcomes obtained were not detailed in the source.

Future Directions

The future directions for research on 5-Ethyl-1,3-dihydro-2H-indol-2-one are not currently known.

Synthesis routes and methods I

Procedure details

5-Acetyl-2-oxindole (2 g) and 15 ml of trifluoroacetic acid in an ice bath was slowly treated with 1.8 g of triethylsilane and then stirred at room temperature for 5 hours. One ml of triethylsilane was added and stirring continued overnight. The reaction mixture was poured into ice water and the resulting precipitate collected by vacuum filtration, washed copiously with water and dried under vacuum to give 1.3 g (71% yield) of 5-ethyl-2-oxindole as a yellow solid.

Synthesis routes and methods II

Procedure details

To 5-Acetyl-2-oxindole (2 g) in 15 mL of trifluoroacetic acid in an ice bath was slowly added 1.8 g of triethylsilane; the reaction was then stirred at room temperature for 5 hours. One mL of triethylsilane was added and the stirring continued overnight. The reaction mixture was poured into ice water and the resulting precipitate collected by vacuum filtration, washed copiously with water and dried under vacuum to give 1.3 g (71% yield) of the title compound as a yellow solid.

Synthesis routes and methods III

Procedure details

The 5-acetyloxindole (54 g, 308 mmol), acetic acid (400 ml) and palladium on carbon (10%, 5 g) are combined and treated with hydrogen for 14 hours at 55 psi. The catalyst is removed by filtering through a bed of Celite, the filtrate is concentrated under reduced pressure and the residue is treated with ether to give 5-ethyloxindole